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Compound of Interest

Compound Name: 5-Hydroxymethylblasticidin S

Cat. No.: B047557 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to using Blasticidin S for the selection

of transformed Saccharomyces cerevisiae cells. This document includes the mechanism of

action, protocols for determining optimal concentrations, and procedures for selecting and

maintaining resistant yeast strains.

Introduction to Blasticidin S
Blasticidin S is a potent nucleoside antibiotic isolated from Streptomyces griseochromogenes. It

is an effective selection agent for a wide range of prokaryotic and eukaryotic cells, including the

yeast Saccharomyces cerevisiae. Its utility in research and development stems from its rapid

and efficient selection of cells that have been successfully transformed with a plasmid carrying

a Blasticidin S resistance gene.

Mechanism of Action
Blasticidin S inhibits protein synthesis in both prokaryotic and eukaryotic cells.[1][2][3][4][5][6] It

specifically targets the ribosome, where it inhibits peptide bond formation and the termination

step of translation.[2][6][7] This cessation of protein synthesis leads to cell death in non-

resistant cells.
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Resistance to Blasticidin S is conferred by the expression of a deaminase gene, which

converts Blasticidin S into a non-toxic deaminohydroxy derivative.[1][3][4][8] The two most

commonly used resistance genes are:

bsd: Isolated from Aspergillus terreus.[1][8][9][10][11]

bsr: Isolated from Bacillus cereus.[1][2][8][10][11]

These genes serve as dominant selectable markers in yeast transformation experiments.

Quantitative Data Summary
The optimal concentration of Blasticidin S for selection in S. cerevisiae is highly dependent on

the yeast strain, the composition of the growth medium, and the specific experimental

conditions. Therefore, it is crucial to perform a kill curve for each new strain or experimental

setup.[1][3][4][5][8]

Table 1: Recommended Concentration Ranges for
Blasticidin S Selection

Organism
Selection Concentration
(µg/mL)

Key Considerations

Saccharomyces cerevisiae 25 - 300[1][3][4][5][8][10]
Strain and medium dependent.

A kill curve is essential.

E. coli 50 - 100

Requires low salt LB medium

(<5 g/L NaCl) and a pH that

does not exceed 7.0.[3][4][8]

Mammalian Cells 2 - 10[1][3][4][8] Highly cell line dependent.

Table 2: Blasticidin S Stock Solution Preparation and
Storage
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Parameter Recommendation

Stock Concentration 5 - 10 mg/mL in sterile water.[4][8]

Sterilization Filter-sterilize the solution.[4][8]

Short-term Storage 1-2 weeks at 4°C.[4][8]

Long-term Storage
6-8 weeks at -20°C in small aliquots to avoid

freeze-thaw cycles.[4][8]

pH
Should not exceed 7.0 to prevent inactivation.[4]

[8]

Media with Blasticidin S Can be stored at 4°C for up to 2 weeks.[3][4][8]

Experimental Protocols
Protocol 1: Determining the Optimal Blasticidin S
Concentration (Kill Curve) in Yeast
This protocol is adapted from established methods for determining antibiotic sensitivity and is

essential for establishing the minimum concentration of Blasticidin S that effectively kills non-

transformed yeast cells.

Materials:

S. cerevisiae strain of interest

Yeast extract-peptone-dextrose (YPD) medium (or other appropriate growth medium)

Blasticidin S stock solution (5 or 10 mg/mL)

Sterile microplates (96-well) or test tubes

Incubator (30°C)

Spectrophotometer or plate reader (OD600 nm)

Procedure:
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Prepare Yeast Culture: Inoculate the S. cerevisiae strain into 5 mL of YPD medium and grow

overnight at 30°C with shaking.

Dilute Culture: The next day, dilute the overnight culture to an OD600 of 0.1 in fresh YPD

medium.

Prepare Blasticidin S Dilutions: Create a series of Blasticidin S concentrations in the growth

medium. A suggested range for the initial test is 0, 25, 50, 100, 150, 200, 250, and 300

µg/mL.

Inoculate: Add the diluted yeast culture to the wells of a microplate or test tubes containing

the different Blasticidin S concentrations.

Incubate: Incubate the cultures at 30°C with shaking for 24-48 hours.

Measure Growth: After incubation, measure the optical density (OD600) of each culture.

Determine Optimal Concentration: The optimal concentration for selection is the lowest

concentration of Blasticidin S that results in complete or near-complete inhibition of yeast

growth compared to the no-antibiotic control.

Protocol 2: Blasticidin S Selection of Transformed Yeast
This protocol outlines the steps for selecting transformed yeast cells using Blasticidin S on solid

and in liquid media.

Materials:

Transformed yeast cells (following a standard yeast transformation protocol)

YPD agar plates (or other appropriate selective medium)

Blasticidin S stock solution

Sterile spreader or glass beads

Incubator (30°C)
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Procedure for Solid Media Selection:

Prepare Selective Plates: Prepare YPD agar plates and cool them to approximately 50-55°C.

Add Blasticidin S to the desired final concentration (determined from the kill curve).

Plate Transformed Cells: Plate the transformed yeast cells onto the Blasticidin S-containing

plates.

Incubate: Incubate the plates at 30°C for 2-5 days, or until colonies appear.

Isolate Colonies: Pick individual, well-formed colonies and streak them onto fresh Blasticidin

S-containing plates to isolate pure clones.

Procedure for Liquid Media Selection:

Inoculate Selective Medium: Inoculate a single colony from the selective plate into liquid YPD

medium containing the appropriate concentration of Blasticidin S.

Incubate: Grow the culture at 30°C with shaking.

Maintain Selection: It is recommended to maintain a low level of Blasticidin S in subsequent

liquid cultures to ensure the plasmid is retained.
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Mechanism of Action of Blasticidin S and Resistance
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Caption: Mechanism of Blasticidin S action and resistance.

Experimental Workflow for Blasticidin S Selection in
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Caption: Workflow for Blasticidin S selection in yeast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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